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Compound of Interest

Compound Name: 2-Sec-butoxybenzaldehyde

Cat. No.: B1288657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Sec-butoxybenzaldehyde is a versatile aromatic aldehyde that serves as a key ingredient in

the formulation of fine fragrances and scented consumer products.[1] Its molecular structure,

featuring a benzaldehyde core with a secondary butoxy group at the ortho position, contributes

to a unique and desirable aromatic profile.[1] This document provides detailed application notes

and experimental protocols for the effective use of 2-Sec-butoxybenzaldehyde in fragrance

creation, including its olfactory characteristics, performance data, and evaluation

methodologies.

Chemical Structure:

Caption: Chemical structure of 2-Sec-butoxybenzaldehyde.

Physicochemical and Organoleptic Properties
A summary of the key physicochemical and olfactory properties of 2-Sec-
butoxybenzaldehyde is presented in Table 1. Understanding these properties is crucial for its

effective incorporation into fragrance formulations.

Table 1: Physicochemical and Olfactory Profile of 2-Sec-butoxybenzaldehyde
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Property Value Reference

Chemical Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

CAS Number 22921-59-1 [1]

Appearance Colorless to pale yellow liquid [1]

Odor Type Aromatic, Aldehydic General knowledge

Odor Description

Sweet, floral, slightly fruity with

a nutty, almond-like undertone,

and a hint of a green, watery

character.

Inferred from related alkoxy

benzaldehydes

Volatility Top to Middle Note General knowledge

Purity
≥ 95% (as per typical

commercial grade)
[1]

Storage

Store in a cool, dry, well-

ventilated area away from light

and oxidizing agents.

General chemical safety

guidelines

Application in Fragrance Formulations
2-Sec-butoxybenzaldehyde is a valuable modifier in a variety of fragrance types, where it can

be used to impart brightness, lift, and a unique floral-gourmand character. Due to their potency,

aromatic aldehydes are typically used in small quantities to achieve the desired effect without

overpowering the composition.

Recommended Use Levels
The optimal concentration of 2-Sec-butoxybenzaldehyde will vary depending on the desired

outcome and the other components of the fragrance. Table 2 provides general guidelines for its

use in different fragrance applications.

Table 2: Recommended Use Levels of 2-Sec-butoxybenzaldehyde in Fragrance Concentrates
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Fragrance Type
Recommended
Concentration (% w/w)

Olfactory Contribution

Floral (e.g., White Floral,

Rose)
0.1 - 1.5

Enhances naturalness, adds a

watery, dewy freshness, and a

subtle fruity nuance.

Fruity (e.g., Cherry, Almond) 0.2 - 2.0

Boosts sweetness and

provides a realistic, juicy fruit

character with a marzipan-like

depth.

Gourmand (e.g., Vanilla, Nutty) 0.5 - 3.0

Lends a creamy, nutty

complexity and a sophisticated

sweetness.

Oriental / Spicy 0.1 - 1.0

Adds a bright, aldehydic lift to

the top notes and

complements spicy accords.

Fine Fragrance (Eau de

Parfum/Toilette)
0.05 - 2.5

Acts as a modifier to create

unique signature accords and

enhance the overall radiance.

Functional Products (e.g.,

Soaps, Lotions)
0.01 - 0.5

Provides a pleasant aroma

that is stable in various product

bases.

Note: These are starting recommendations. The final concentration should be determined

through iterative formulation and sensory evaluation.

Blending Synergies
2-Sec-butoxybenzaldehyde demonstrates excellent synergy with a range of other fragrance

materials:

Floral Notes: Ionones (violet), Linalool (fresh floral), Hedione® (jasmine), Rose Oxides.

Fruity Notes: Benzaldehyde (bitter almond, cherry), Aldehyde C-16 (strawberry), Raspberry

Ketone.
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Gourmand Notes: Vanillin, Ethyl Maltol, Coumarin, Heliotropine.

Woody & Musky Notes: Iso E Super®, Sandalwood derivatives, Galaxolide®.

Experimental Protocols
The following protocols outline standard methodologies for the evaluation of 2-Sec-
butoxybenzaldehyde in fragrance formulations.

Protocol for Sensory Evaluation: Triangle Test
The triangle test is a discriminative method used to determine if a sensory difference exists

between two samples.

Objective: To determine if the addition of 2-Sec-butoxybenzaldehyde at a specific

concentration creates a perceivable difference in a fragrance blend.

Materials:

Fragrance base (control).

Fragrance base with a specified concentration of 2-Sec-butoxybenzaldehyde (test sample).

Smelling strips.

Glass vials for sample presentation.

Panel of at least 15 trained sensory assessors.

Well-ventilated, odor-free evaluation booths.

Procedure:

Prepare three coded samples for each panelist: two will be the control and one will be the

test sample, or two will be the test sample and one will be the control. The order of

presentation should be randomized for each panelist.

Dip smelling strips into each coded sample to a depth of 1 cm.
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Present the three smelling strips to each panelist.

Instruct panelists to sniff each strip from left to right.

Ask panelists to identify the sample that is different from the other two.

Record the responses.

Analyze the results statistically using a binomial test to determine if the number of correct

identifications is significantly greater than what would be expected by chance.

Sample Preparation

Evaluation Data Analysis

Prepare Control
(Fragrance Base)

Present 3 Coded Samples
(2 Alike, 1 Different)

Prepare Test Sample
(Base + 2-Sec-butoxybenzaldehyde)

Panelist Identifies
the Odd Sample Record Responses Statistical Analysis

(Binomial Test)
Determine Sensory

Significance

Click to download full resolution via product page

Caption: Workflow for the Triangle Test sensory evaluation.

Protocol for Stability Testing: Accelerated Aging
This protocol simulates the long-term stability of a fragrance containing 2-Sec-
butoxybenzaldehyde in a consumer product base.

Objective: To assess the impact of elevated temperature on the color, clarity, and odor profile of

a fragrance formulation over time.

Materials:

Finished product base (e.g., lotion, shower gel).

Fragrance containing 2-Sec-butoxybenzaldehyde.
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Control sample (product base without fragrance).

Test sample (product base with fragrance).

Glass jars with airtight lids.

Temperature-controlled oven (e.g., set to 40°C).

Refrigerator (e.g., set to 4°C).

Spectrophotometer or colorimeter (optional).

Procedure:

Prepare the test sample by incorporating the fragrance into the product base at the desired

concentration.

Divide the control and test samples into three sets.

Store one set at room temperature (ambient control).

Store the second set in the oven at 40°C (accelerated aging).

Store the third set in the refrigerator at 4°C (cold stability).

Evaluate all samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks).

At each interval, assess the following parameters:

Color: Visually compare against the control or measure using a spectrophotometer.

Clarity: Visually inspect for any precipitation or cloudiness.

Odor: Evaluate the odor profile on a smelling strip and compare it to the ambient control.

Note any changes in character, intensity, or the appearance of off-notes.

Compile the results in a table for easy comparison.

Table 3: Example Data Table for Accelerated Stability Testing
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Time (weeks)
Storage
Condition

Color Change Clarity Odor Profile

0 All None Clear As expected

4 40°C Slight yellowing Clear
Slightly weaker

top notes

4 4°C None Clear No change

8 40°C
Moderate

yellowing
Clear

Top notes

diminished, slight

off-note

8 4°C None Clear No change

12 40°C
Significant

yellowing
Hazy

Aldehydic

character faded,

prominent off-

note

12 4°C None Clear No change

Protocol for Gas Chromatography-Olfactometry (GC-O)
Analysis
GC-O is a technique that combines gas chromatography with human olfaction to identify odor-

active compounds in a mixture.

Objective: To characterize the specific odor contribution of 2-Sec-butoxybenzaldehyde as it

elutes from the GC column.

Materials:

Gas chromatograph with a sniffing port.

Mass spectrometer (for compound identification).

Appropriate GC column (e.g., non-polar or mid-polar).
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Sample of fragrance containing 2-Sec-butoxybenzaldehyde.

Trained sensory assessors.

Procedure:

Inject the fragrance sample into the GC.

The effluent from the GC column is split between the mass spectrometer and the sniffing

port.

A trained assessor sniffs the effluent from the sniffing port and records the time, duration,

and a descriptor for each odor perceived.

Simultaneously, the mass spectrometer records the mass spectra of the eluting compounds.

Correlate the retention time of the perceived odors with the retention time of the compounds

identified by the mass spectrometer.

This allows for the positive identification of the odor character of 2-Sec-
butoxybenzaldehyde in the context of the fragrance mixture.
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Instrumentation

Process

Output

Gas Chromatograph (GC)

Column Effluent Split

Mass Spectrometer (MS)

MS Detection

Sniffing Port

Olfactory DetectionInject Fragrance Sample

Chromatogram & Mass Spectra Olfactogram
(Odor Descriptors & Timings)

Correlate Data

Click to download full resolution via product page

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Safety and Regulatory Information
As with all fragrance materials, it is essential to handle 2-Sec-butoxybenzaldehyde in

accordance with good laboratory practices and to adhere to regulatory guidelines.

Handling: Wear appropriate personal protective equipment (PPE), including gloves and

safety glasses. Work in a well-ventilated area.

IFRA Standards: While there is no specific IFRA standard for 2-Sec-butoxybenzaldehyde at

the time of this writing, it is important to adhere to the standards for other aromatic aldehydes

and to conduct a thorough safety assessment for any new formulation. The IFRA standards

provide guidelines on the maximum concentration of certain fragrance ingredients in different

consumer product categories.[2]
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Safety Assessment: A comprehensive safety assessment should be conducted for any

fragrance formulation containing 2-Sec-butoxybenzaldehyde. This includes evaluating the

potential for skin sensitization, phototoxicity, and other adverse effects. The Research

Institute for Fragrance Materials (RIFM) provides a framework for such assessments.[3]

Conclusion
2-Sec-butoxybenzaldehyde is a valuable aromatic aldehyde for the modern perfumer. Its

unique olfactory profile allows for the creation of innovative and appealing fragrances across a

wide range of applications. By understanding its properties and utilizing the experimental

protocols outlined in this document, researchers and formulators can effectively incorporate this

ingredient to enhance the sensory experience of their products. Further research to establish a

more detailed toxicological profile and to quantify its performance in various applications will

continue to support its safe and effective use in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1288657?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

